2-amino-4-(1-ethyl-3-methyl-1H-pyrazol-4-yl)-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridine-3-carbonitrile

• Molecular Formula: C17H21N5
• Molecular Weight: 295.4 g/mol
• IUPAC Name: 2-amino-4-(1-ethyl-3-methylpyrazol-4-yl)-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridine-3-carbonitrile
• InChI: InChI=1S/C17H21N5/c1-3-22-10-14(11(2)21-22)16-12-7-5-4-6-8-15(12)20-17(19)13(16)9-18/h10H,3-8H2,1-2H3,(H2,19,20)
• InChI Key: SNRKKASWOFPGEZ-UHFFFAOYSA-N
• SMILES: CCN1C=C(C(=N1)C)C2=C(C(=NC3=C2CCCCC3)N)C#N

Description

2-amino-4-(1-ethyl-3-methyl-1H-pyrazol-4-yl)-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridine-3-carbonitrile is a chemical compound that has been extensively studied in scientific research. It is a potent and selective inhibitor of a specific enzyme, which makes it a valuable tool for studying biological processes.

Mechanism of Action

2-amino-4-(1-ethyl-3-methyl-1H-pyrazol-4-yl)-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridine-3-carbonitrile is a potent and selective inhibitor of a specific enzyme. It binds to the active site of the enzyme and prevents it from carrying out its normal function. This leads to a disruption of biological processes that are dependent on the activity of the enzyme.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-amino-4-(1-ethyl-3-methyl-1H-pyrazol-4-yl)-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridine-3-carbonitrile are dependent on the specific biological process that is being studied. However, in general, the compound has been shown to have anti-inflammatory and anti-cancer properties. It has also been shown to have neuroprotective effects.

Advantages and Limitations for Lab Experiments

The advantages of using 2-amino-4-(1-ethyl-3-methyl-1H-pyrazol-4-yl)-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridine-3-carbonitrile in lab experiments include its potency and selectivity. It is a valuable tool for studying biological processes that are dependent on the activity of the enzyme that it inhibits. However, the compound has limitations as well. It may have off-target effects, and its potency may make it difficult to use in certain experiments.

Future Directions

There are several future directions for research related to 2-amino-4-(1-ethyl-3-methyl-1H-pyrazol-4-yl)-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridine-3-carbonitrile. One direction is to study its potential as a therapeutic agent for cancer, inflammation, and neurodegenerative diseases. Another direction is to study its mechanism of action in more detail, including its interactions with other proteins and enzymes. Additionally, the compound could be modified to improve its potency, selectivity, and pharmacokinetic properties.

Synthesis Methods

The synthesis of 2-amino-4-(1-ethyl-3-methyl-1H-pyrazol-4-yl)-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridine-3-carbonitrile involves several steps. The starting material is 1-ethyl-3-methyl-4-nitropyrazole, which is reacted with 2,3-dichloro-5,6-dicyano-1,4-benzoquinone to form the corresponding nitroso compound. This is then reduced to the corresponding amine using sodium dithionite. The amine is then reacted with 2,3-dichloro-5,6-dicyano-1,4-benzoquinone and cycloheptanone to give the final product.

Scientific Research Applications

2-amino-4-(1-ethyl-3-methyl-1H-pyrazol-4-yl)-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridine-3-carbonitrile has been extensively studied in scientific research. It is a potent and selective inhibitor of a specific enzyme, which makes it a valuable tool for studying biological processes. It has been used in research related to cancer, inflammation, and neurodegenerative diseases.